3-(4-chlorophenyl)-1-(3,4-dimethylphenyl)-8-methoxy-1H-pyrazolo[4,3-c]quinoline

• IUPAC Name: 3-(4-chlorophenyl)-1-(3,4-dimethylphenyl)-8-methoxypyrazolo[4,3-c]quinoline
• InChI: InChI=1S/C25H20ClN3O/c1-15-4-9-19(12-16(15)2)29-25-21-13-20(30-3)10-11-23(21)27-14-22(25)24(28-29)17-5-7-18(26)8-6-17/h4-14H,1-3H3
• InChI Key: DAFBRIGNJNCFLC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C3=C4C=C(C=CC4=NC=C3C(=N2)C5=CC=C(C=C5)Cl)OC)C
• Molecular Formula: C25H20ClN3O
• Molecular Weight: 413.9 g/mol

Description

The compound “3-(4-chlorophenyl)-1-(3,4-dimethylphenyl)-8-methoxy-1H-pyrazolo[4,3-c]quinoline” is a complex organic molecule that contains several functional groups and structural features, including a chlorophenyl group, a dimethylphenyl group, a methoxy group, and a pyrazoloquinoline core.

Synthesis Analysis

While the specific synthesis for this compound is not available, it might involve Friedländer quinoline synthesis or Combes quinoline synthesis, which are common methods for synthesizing quinoline derivatives. These methods involve the condensation of an α-amino aldehyde or ketone with another aldehyde or ketone.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The pyrazoloquinoline core would likely contribute to the rigidity of the molecule, while the chlorophenyl, dimethylphenyl, and methoxy groups could influence its electronic properties.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions and reagents used. For example, the chlorophenyl group could undergo nucleophilic aromatic substitution reactions, while the methoxy group could be involved in ether cleavage reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors such as its degree of crystallinity, solubility in various solvents, melting point, boiling point, and stability under various conditions would need to be determined experimentally.

Mechanism of Action

The mechanism of action of this compound is not known, as it likely depends on its intended use or biological target. Many quinoline derivatives have biological activity and are used in medicinal chemistry.

Safety and Hazards

The safety and hazards associated with this compound are not known. As with all chemicals, it should be handled with care, and appropriate safety measures should be taken when synthesizing, handling, or disposing of the compound.

Future Directions

The future directions for research on this compound could be vast. Given the biological activity of many quinoline derivatives, it could be studied for potential medicinal applications. Additionally, its unique structure could make it interesting for studies in synthetic chemistry or materials science.